2-chloro-N-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-4-nitrobenzamide
• InChI: InChI=1S/C19H16ClN3O4/c1-10-15-8-12(7-11-3-2-6-22(17(11)15)19(10)25)21-18(24)14-5-4-13(23(26)27)9-16(14)20/h4-5,7-10H,2-3,6H2,1H3,(H,21,24)
• InChI Key: ZVEHNTRLZATJFH-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=CC3=C2N(C1=O)CCC3)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])Cl
• Molecular Formula: C19H16ClN3O4
• Molecular Weight: 385.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrroloquinoline ring, a nitro group, and an amide group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrroloquinoline ring, nitro group, and amide group would all contribute to the overall structure. Detailed structural analysis would typically involve techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the nitro group is often involved in redox reactions, while the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be influenced by its molecular structure. These properties could be determined through experimental testing.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Detailed safety information would typically be provided in a material safety data sheet.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its behavior under different conditions, and testing to evaluate its efficacy and safety for potential uses.